![molecular formula C27H28FN5O2 B3005378 2-(3,4-dimethylphenyl)-5-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1326864-27-0](/img/no-structure.png)
2-(3,4-dimethylphenyl)-5-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one
Description
2-(3,4-dimethylphenyl)-5-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C27H28FN5O2 and its molecular weight is 473.552. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-dimethylphenyl)-5-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-dimethylphenyl)-5-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
The compound's structure, similar to those in pyrazolo[1,5-a]pyrimidine scaffolds, has shown a wide range of medicinal properties, including anticancer activity. The compounds featuring this scaffold have been recognized for their role as CNS agents, anti-infectious, anti-inflammatory, and in radiodiagnostics, displaying broad medicinal applications (Cherukupalli et al., 2017).
Bioactive Properties and Drug Discovery
Quinazoline, a structural analog, has exhibited various bioactivities, including anticancer effects by blocking different pharmacological pathways. Quinazoline derivatives have shown anti-colorectal cancer activities by modulating the expression of specific genes and proteins involved in cancer progression (Moorthy et al., 2023).
Enzyme Inhibition for Therapeutic Applications
Compounds structurally related to the mentioned chemical have been explored for their therapeutic applications, including enzyme inhibition. Dipeptidyl peptidase IV (DPP IV) inhibitors, for instance, have been utilized in the treatment of type 2 diabetes mellitus, highlighting the therapeutic potential of related compounds in managing chronic conditions (Mendieta et al., 2011).
Drug Development and SAR Studies
The compound's similarity to pyrazolo[1,5-a]pyrimidines, known for their broad range of medicinal properties, indicates its potential in drug development. Significant advances in SAR studies and synthetic strategies for pyrazolo[1,5-a]pyrimidine derivatives underscore the importance of these compounds in medicinal chemistry (Cherukupalli et al., 2017).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3,4-dimethylphenyl)-5-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one' involves the condensation of 3-(4-fluorophenyl)piperazine-2,6-dione with 2-(3,4-dimethylphenyl)hydrazinecarboxamide, followed by cyclization with ethyl acetoacetate and ammonium acetate.", "Starting Materials": [ "3-(4-fluorophenyl)piperazine-2,6-dione", "2-(3,4-dimethylphenyl)hydrazinecarboxamide", "ethyl acetoacetate", "ammonium acetate" ], "Reaction": [ "Step 1: Condensation of 3-(4-fluorophenyl)piperazine-2,6-dione with 2-(3,4-dimethylphenyl)hydrazinecarboxamide in the presence of acetic acid to form 3-(4-fluorophenyl)-N-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxamide.", "Step 2: Cyclization of 3-(4-fluorophenyl)-N-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxamide with ethyl acetoacetate and ammonium acetate in the presence of acetic acid to form 2-(3,4-dimethylphenyl)-5-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one." ] } | |
CAS RN |
1326864-27-0 |
Molecular Formula |
C27H28FN5O2 |
Molecular Weight |
473.552 |
IUPAC Name |
2-(3,4-dimethylphenyl)-5-[3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one |
InChI |
InChI=1S/C27H28FN5O2/c1-19-3-4-21(17-20(19)2)24-18-25-27(35)32(15-16-33(25)29-24)10-9-26(34)31-13-11-30(12-14-31)23-7-5-22(28)6-8-23/h3-8,15-18H,9-14H2,1-2H3 |
InChI Key |
CZHIZLNJGLECLU-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CCC(=O)N4CCN(CC4)C5=CC=C(C=C5)F)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Methyl-N-[(5-methylpyrazin-2-yl)methyl]sulfamoyl fluoride](/img/structure/B3005296.png)
![N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide](/img/structure/B3005302.png)
![[4-(2-chloro-6-fluorophenyl)-1H-pyrrol-3-yl][3-(trifluoromethyl)phenyl]methanone](/img/structure/B3005306.png)
![2,4-Dimethyl-5-[[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole](/img/structure/B3005315.png)
![N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide](/img/structure/B3005316.png)
![Methyl 2-oxobicyclo[2.2.1]heptane-1-carboxylate](/img/structure/B3005317.png)
![2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide](/img/structure/B3005318.png)